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Compound of Interest

Compound Name: EMD-503982

Cat. No.: B15578787 Get Quote

EMD-503982 is a small molecule that was under development by Merck Sharp & Dohme Corp.

as a potential inhibitor of Factor Xa and Factor VIIa. The compound, with the CAS number

768370-75-8 and molecular formula C22H23ClN4O5, was investigated for its potential

therapeutic applications in cardiovascular diseases, specifically for the prevention and

treatment of arterial and venous thrombosis.[1] Despite initial interest, the development of

EMD-503982 has been discontinued.

Discovery and Development
Details regarding the specific discovery and development history of EMD-503982 are not

extensively available in publicly accessible scientific literature or patent databases. The

compound was part of a research program aimed at identifying orally available, direct inhibitors

of Factor Xa, a critical enzyme in the blood coagulation cascade. The development of EMD-
503982 did not proceed to advanced clinical trial phases and has since been halted for

undisclosed reasons.

Mechanism of Action
EMD-503982 was designed to directly bind to the active site of Factor Xa, thereby inhibiting its

enzymatic activity. Factor Xa plays a pivotal role in the coagulation cascade by converting

prothrombin to thrombin. By blocking this step, EMD-503982 was intended to reduce thrombin

generation and subsequently prevent the formation of fibrin clots. The inhibition of Factor VIIa

was also noted as a potential secondary mechanism.

Below is a simplified representation of the coagulation cascade and the target of EMD-503982.
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Simplified Coagulation Cascade and Target of EMD-503982.

Synthesis and Experimental Protocols
Detailed chemical synthesis routes and specific experimental protocols for EMD-503982 are

not available in the public domain. Pharmaceutical companies typically disclose such

information in patents or peer-reviewed publications, but for EMD-503982, this information has

not been located.

Quantitative Data
Comprehensive quantitative data, such as IC50 or Ki values for Factor Xa and Factor VIIa

inhibition, as well as pharmacokinetic and pharmacodynamic data from preclinical or clinical

studies, are not publicly available. This lack of data prevents a detailed assessment of the

compound's potency, selectivity, and clinical potential.

Conclusion
EMD-503982 represents one of many compounds investigated in the competitive field of

anticoagulant drug discovery. While it showed initial promise as a Factor Xa inhibitor, its

development was ultimately discontinued. The limited availability of public information on its

discovery, synthesis, and biological activity restricts a more in-depth technical analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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